4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid
4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid
Brand Name:
Vulcanchem
CAS No.:
1217314-90-3
VCID:
VC0032552
InChI:
InChI=1S/C19H16N4O4/c24-10-5-6-11(15(25)9-10)18-17(14(22-23-18)7-8-16(26)27)19-20-12-3-1-2-4-13(12)21-19/h1-6,9,22-23,25H,7-8H2,(H,20,21)(H,26,27)/b18-11-
SMILES:
C1=CC=C2C(=C1)NC(=N2)C3=C(NNC3=C4C=CC(=O)C=C4O)CCC(=O)O
Molecular Formula:
C19H16N4O4
Molecular Weight:
364.4 g/mol
4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid
CAS No.: 1217314-90-3
Reference Standards
VCID: VC0032552
Molecular Formula: C19H16N4O4
Molecular Weight: 364.4 g/mol
| CAS No. | 1217314-90-3 |
|---|---|
| Product Name | 4-(1H-Benzimidazol-2-yl)-3-(2,4-dihydroxyphenyl)-1H-pyrazole-5-propanoic Acid |
| Molecular Formula | C19H16N4O4 |
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | 3-[(5Z)-4-(1H-benzimidazol-2-yl)-5-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1,2-dihydropyrazol-3-yl]propanoic acid |
| Standard InChI | InChI=1S/C19H16N4O4/c24-10-5-6-11(15(25)9-10)18-17(14(22-23-18)7-8-16(26)27)19-20-12-3-1-2-4-13(12)21-19/h1-6,9,22-23,25H,7-8H2,(H,20,21)(H,26,27)/b18-11- |
| Standard InChIKey | QNVYIOOYFDSHNY-WQRHYEAKSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)NC(=N2)C\3=C(NN/C3=C\4/C=CC(=O)C=C4O)CCC(=O)O |
| SMILES | C1=CC=C2C(=C1)NC(=N2)C3=C(NNC3=C4C=CC(=O)C=C4O)CCC(=O)O |
| Canonical SMILES | C1=CC=C2C(=C1)NC(=N2)C3=C(NNC3=C4C=CC(=O)C=C4O)CCC(=O)O |
| PubChem Compound | 16433125 |
| Last Modified | Nov 14 2021 |
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